Cas no 1396673-84-9 (3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide)

• Product Name: 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide
• CAS No: 1396673-84-9
• MF: C₂₁H₂₂N₂O₃S₂
• MW: 414.540982723236
• CID: 5863662
• PubChem ID: 71781296
• Update Time: 2025-06-14

3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)propanamide
• 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide
• 1396673-84-9
• 3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide
• F5854-1849
• AKOS024522453
• VU0523907-1

• Inchi： 1S/C21H22N2O3S2/c24-21(11-15-28(25,26)20-8-2-1-3-9-20)23(13-10-19-7-5-14-27-19)17-18-6-4-12-22-16-18/h1-9,12,14,16H,10-11,13,15,17H2
• InChI Key： JVDGYHABPAHTHI-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CN=C1)CCC1SC=CC=1)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 414.10718492g/mol
• Monoisotopic Mass: 414.10718492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide

Research Brief on 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide (CAS: 1396673-84-9)

In recent years, the compound 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide (CAS: 1396673-84-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and amide functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide involves a multi-step process that includes the sulfonylation of benzene derivatives followed by amide bond formation with a pyridine-thiophene hybrid moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for preclinical testing. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific protein-protein interactions (PPIs) involved in inflammatory pathways. In vitro assays have revealed its ability to inhibit the binding of key inflammatory mediators, such as TNF-α and IL-6, to their respective receptors. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data from animal models indicate a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects.

Further investigations into the mechanism of action have identified 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide as a selective inhibitor of the NF-κB signaling pathway. This pathway plays a critical role in the regulation of immune responses and cell survival, making it a prime target for therapeutic intervention. The compound's ability to disrupt NF-κB activation without significant cytotoxicity positions it as a promising candidate for further development.

Despite these encouraging results, challenges remain in translating these findings into clinical applications. Issues such as long-term safety, optimal dosing regimens, and potential drug-drug interactions need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-(benzenesulfonyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide (CAS: 1396673-84-9) represents a promising therapeutic agent with significant potential in the treatment of inflammatory diseases. Continued research and development efforts will be crucial to fully realize its clinical benefits and address existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing novel chemical entities from the bench to the bedside.